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Compound of Interest

Compound Name: 2-chloro-3-cyano-pyridine 1-oxide

Cat. No.: B1149782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of 2-chloro-

3-cyanopyridine, a crucial intermediate in the production of numerous pharmaceuticals and

agrochemicals. The following sections outline various synthetic strategies, present quantitative

data in tabular format for easy comparison, provide detailed experimental procedures for key

reactions, and visualize the synthetic pathways using diagrams.

Introduction
2-Chloro-3-cyanopyridine is a vital building block in organic synthesis. Its derivatives are key

intermediates in the synthesis of a range of important molecules, including the anti-AIDS drug

Nevirapine, the antidepressant Mirtazapine, and the non-steroidal anti-inflammatory drug

Niflumic acid.[1] This document explores common and effective synthetic routes to this

important compound.

Synthetic Strategies
Several synthetic routes to 2-chloro-3-cyanopyridine have been developed. The most prevalent

methods start from 3-cyanopyridine and proceed through its N-oxide derivative. The key

transformation is the chlorination of 3-cyanopyridine N-oxide, for which various chlorinating

agents have been employed. Additionally, the Sandmeyer reaction offers an alternative

pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1149782?utm_src=pdf-interest
https://patents.google.com/patent/CN101659637A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chlorination of 3-Cyanopyridine N-Oxide
The chlorination of 3-cyanopyridine N-oxide is a widely used method for the synthesis of 2-

chloro-3-cyanopyridine. This approach involves the initial oxidation of 3-cyanopyridine to its N-

oxide, followed by a chlorination step that selectively introduces a chlorine atom at the 2-

position. Common chlorinating agents include phosphorus oxychloride (POCl₃) and

bis(trichloromethyl)carbonate (triphosgene).

Pathway 1: Using Phosphorus Oxychloride
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Synthesis via Phosphorus Oxychloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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